Cas no 1689888-24-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid
• CAS No: 1689888-24-1
• MF: C₁₅H₁₄BrNO₅
• MW: 368.17936372757
• CID: 6210236
• PubChem ID: 106885918
• Update Time: 2025-09-26

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-bromofuran-2-yl)propanoic acid
• 1689888-24-1
• EN300-1285928
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromofuran-2-yl)propanoic acid

• Inchi： 1S/C15H14BrNO5/c16-11-6-7-21-14(11)12(8-13(18)19)17-15(20)22-9-10-4-2-1-3-5-10/h1-7,12H,8-9H2,(H,17,20)(H,18,19)/t12-/m0/s1
• InChI Key： HIOQBGUWFDBNNP-LBPRGKRZSA-N
• SMILES： BrC1C=COC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.00554g/mol
• Monoisotopic Mass: 367.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls